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Introduction

2,2-dimethylpropan-1-ol, also known as neopentyl alcohol, is a primary alcohol with the
chemical formula C5H120.[1][2] Its unique sterically hindered structure, featuring a quaternary
carbon adjacent to the hydroxyl group, imparts distinct physical and chemical properties. A
thorough understanding of its thermochemical data is crucial for its application in various fields,
including as a solvent, a reagent in organic synthesis, and potentially in pharmaceutical
formulations. This technical guide provides a comprehensive overview of the key
thermochemical properties of 2,2-dimethylpropan-1-ol, details the experimental methodologies
used for their determination, and presents this information in a clear and accessible format for
scientific professionals.

Core Thermochemical Data

The following tables summarize the essential thermochemical data for 2,2-dimethylpropan-1-ol,
compiled from various sources. These values are critical for modeling chemical processes,
predicting reaction outcomes, and ensuring process safety and efficiency.

Enthalpy and Gibbs Free Energy of Formation

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b147279?utm_src=pdf-interest
https://www.benchchem.com/product/b147279?utm_src=pdf-body
https://www.savemyexams.com/gcse/chemistry/edexcel/18/revision-notes/9-separate-chemistry-2/9-4-alcohols-and-carboxylic-acids/9-4-2-core-practical-heat-of-combustion-of-alcohols/
https://srd.nist.gov/jpcrdreprint/1.555924.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Units State Reference
Standard
Enthalpy of -399.4 kJ/mol Liquid [3]

Formation (AfH°®)

Ideal Gas Heat
_ -319.07 kJ/mol Gas [4]
of Formation

Standard Gibbs o
Not explicitly
Free Energy of kJ/mol
) found
Formation (AfG®)

Phase Change and Molar Properties

Property Value Units Condition Reference

Enthalpy of

) 13.8+£3.0 kJ/mol [5]
Fusion (AfusH®)

Enthalpy of a
o Refer to specific
Vaporization ] kJ/mol [6]
studies
(AvapH®)
Entropy of
13.43 J/(mol-K) at 146 K [7]

Fusion (AfusS)

Ideal Gas Heat N
Refer to specific

Capacity ) J/(mol-K) [6]
studies

(Cp.gas)

Molar Mass 88.15 g/mol [3]

Experimental Protocols

Accurate determination of thermochemical data relies on precise and well-defined experimental
methodologies. Below are detailed descriptions of the common techniques employed to
measure the key thermochemical properties of 2,2-dimethylpropan-1-ol.

Combustion Calorimetry for Enthalpy of Formation
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The standard enthalpy of formation is often determined indirectly through the enthalpy of

combustion, measured using a bomb calorimeter.

Methodology:

Sample Preparation: A precisely weighed sample of high-purity 2,2-dimethylpropan-1-ol is
placed in a crucible within a high-pressure vessel (the "bomb").

Oxygen Pressurization: The bomb is sealed and pressurized with a large excess of pure
oxygen.

Immersion in Calorimeter: The bomb is then submerged in a known mass of water in an
insulated container (the calorimeter). The initial temperature of the water is recorded with
high precision.

Ignition: The sample is ignited electrically. The combustion of the alcohol releases heat,
which is transferred to the surrounding water and the calorimeter, causing a temperature
rise.

Temperature Monitoring: The temperature of the water is monitored and recorded until it
reaches a maximum and then begins to cool.

Calculation: The heat of combustion is calculated from the temperature rise, the heat
capacity of the calorimeter system (determined by calibrating with a substance of known
heat of combustion, such as benzoic acid), and the mass of the alcohol burned. The
standard enthalpy of formation is then calculated using Hess's Law, incorporating the
standard enthalpies of formation of the combustion products (CO2 and H20).

Differential Scanning Calorimetry (DSC) for Enthalpy of
Fusion

Differential Scanning Calorimetry is a widely used technique to measure the heat flow

associated with phase transitions, such as melting (fusion).

Methodology:
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Sample and Reference Preparation: A small, accurately weighed sample of 2,2-
dimethylpropan-1-ol (typically a few milligrams) is hermetically sealed in an aluminum pan.
An empty, sealed pan is used as a reference.

Heating Program: The sample and reference pans are placed in the DSC instrument and
subjected to a controlled temperature program, which involves heating at a constant rate
(e.g., 10 °C/min).

Heat Flow Measurement: The instrument measures the difference in heat flow required to
maintain the sample and reference pans at the same temperature.

Data Analysis: As the sample melts, it absorbs energy, resulting in an endothermic peak on
the DSC thermogram (heat flow vs. temperature). The area under this peak is directly
proportional to the enthalpy of fusion. The instrument's software integrates this peak to
determine the enthalpy of fusion in joules per gram, which is then converted to kilojoules per
mole.

Vapor Pressure Measurement for Enthalpy of
Vaporization

The enthalpy of vaporization can be determined by measuring the vapor pressure of the
substance at different temperatures and applying the Clausius-Clapeyron equation. Various
methods, such as the static or transpiration methods, can be employed.

Methodology (Static Method):

o Sample Degassing: A sample of 2,2-dimethylpropan-1-ol is placed in a thermostated vessel
connected to a pressure-measuring device (manometer). The sample is thoroughly
degassed to remove any dissolved air.

o Temperature Control: The temperature of the vessel is precisely controlled and varied in a
stepwise manner.

e Pressure Measurement: At each temperature, the system is allowed to reach equilibrium,
and the vapor pressure of the alcohol is recorded.
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o Data Analysis: A plot of the natural logarithm of the vapor pressure (In P) versus the
reciprocal of the absolute temperature (1/T) is generated. According to the Clausius-
Clapeyron equation, the slope of this plot is equal to -AvapH°/R, where R is the ideal gas
constant. The enthalpy of vaporization can thus be calculated from the slope of the line.

Visualizing Experimental Workflow

The following diagram illustrates a generalized workflow for the determination of
thermochemical data, from sample preparation to final data analysis and validation.
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Caption: Generalized workflow for thermochemical data determination.

Conclusion
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The thermochemical data of 2,2-dimethylpropan-1-ol are fundamental to its safe and effective
use in research and industrial applications. This guide has provided a consolidated source of
key thermochemical properties and detailed the experimental methodologies used for their
determination. By understanding both the data and the techniques used to acquire them,
researchers and professionals can better leverage the unique properties of this sterically
hindered alcohol in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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